Cas no 34207-39-1 (Nitrous acid, phenyl ester)

• Product Name: Nitrous acid, phenyl ester
• CAS No: 34207-39-1
• MF: C₆H₅NO₂
• MW: 123.109401464462
• CID: 1462922
• PubChem ID: 13074983
• Update Time: 2025-04-20

Nitrous acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Nitrous acid, phenyl ester
• phenyl nitrite
• 34207-39-1
• DTXSID90517410
• SCHEMBL306544
• phenylnitroso oxide

• Inchi： 1S/C6H5NO2/c8-7-9-6-4-2-1-3-5-6/h1-5H
• InChI Key： HTIXSIBTBYVJHX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)N=O

Computed Properties

• Exact Mass: 123.03205
• Monoisotopic Mass: 123.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds